Cas no 2227790-08-9 ((3S)-3-(1-ethyl-1H-imidazol-2-yl)-3-hydroxypropanoic acid)
(3S)-3-(1-ethyl-1H-imidazol-2-yl)-3-hydroxypropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (3S)-3-(1-ethyl-1H-imidazol-2-yl)-3-hydroxypropanoic acid
- 2227790-08-9
- EN300-1777670
-
- Inchi: 1S/C8H12N2O3/c1-2-10-4-3-9-8(10)6(11)5-7(12)13/h3-4,6,11H,2,5H2,1H3,(H,12,13)/t6-/m0/s1
- InChI Key: OWHLQDBDAVYGGB-LURJTMIESA-N
- SMILES: O[C@@H](CC(=O)O)C1=NC=CN1CC
Computed Properties
- Exact Mass: 184.08479225g/mol
- Monoisotopic Mass: 184.08479225g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1
- Topological Polar Surface Area: 75.4Ų
(3S)-3-(1-ethyl-1H-imidazol-2-yl)-3-hydroxypropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1777670-0.05g |
(3S)-3-(1-ethyl-1H-imidazol-2-yl)-3-hydroxypropanoic acid |
2227790-08-9 | 0.05g |
$1632.0 | 2023-09-20 | ||
| Enamine | EN300-1777670-0.1g |
(3S)-3-(1-ethyl-1H-imidazol-2-yl)-3-hydroxypropanoic acid |
2227790-08-9 | 0.1g |
$1711.0 | 2023-09-20 | ||
| Enamine | EN300-1777670-0.25g |
(3S)-3-(1-ethyl-1H-imidazol-2-yl)-3-hydroxypropanoic acid |
2227790-08-9 | 0.25g |
$1789.0 | 2023-09-20 | ||
| Enamine | EN300-1777670-0.5g |
(3S)-3-(1-ethyl-1H-imidazol-2-yl)-3-hydroxypropanoic acid |
2227790-08-9 | 0.5g |
$1866.0 | 2023-09-20 | ||
| Enamine | EN300-1777670-1.0g |
(3S)-3-(1-ethyl-1H-imidazol-2-yl)-3-hydroxypropanoic acid |
2227790-08-9 | 1g |
$1944.0 | 2023-06-02 | ||
| Enamine | EN300-1777670-2.5g |
(3S)-3-(1-ethyl-1H-imidazol-2-yl)-3-hydroxypropanoic acid |
2227790-08-9 | 2.5g |
$3809.0 | 2023-09-20 | ||
| Enamine | EN300-1777670-5.0g |
(3S)-3-(1-ethyl-1H-imidazol-2-yl)-3-hydroxypropanoic acid |
2227790-08-9 | 5g |
$5635.0 | 2023-06-02 | ||
| Enamine | EN300-1777670-10.0g |
(3S)-3-(1-ethyl-1H-imidazol-2-yl)-3-hydroxypropanoic acid |
2227790-08-9 | 10g |
$8357.0 | 2023-06-02 | ||
| Enamine | EN300-1777670-1g |
(3S)-3-(1-ethyl-1H-imidazol-2-yl)-3-hydroxypropanoic acid |
2227790-08-9 | 1g |
$1944.0 | 2023-09-20 | ||
| Enamine | EN300-1777670-5g |
(3S)-3-(1-ethyl-1H-imidazol-2-yl)-3-hydroxypropanoic acid |
2227790-08-9 | 5g |
$5635.0 | 2023-09-20 |
(3S)-3-(1-ethyl-1H-imidazol-2-yl)-3-hydroxypropanoic acid Related Literature
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
Additional information on (3S)-3-(1-ethyl-1H-imidazol-2-yl)-3-hydroxypropanoic acid
Compound CAS No 2227790-08-9: (3S)-3-(1-Ethyl-1H-imidazol-2-yl)-3-hydroxypropanoic Acid
The compound with CAS No 2227790-08-9, known as (3S)-3-(1-ethyl-1H-imidazol-2-yl)-3-hydroxypropanoic acid, is a structurally unique organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its chiral center at the third carbon atom, which imparts it with a specific stereochemistry that plays a crucial role in its biological activity and chemical reactivity. The presence of the imidazole ring, a five-membered heterocyclic structure, further enhances its potential for various applications in drug design and synthesis.
Recent studies have highlighted the importance of (3S)-3-(1-ethyl-1H-imidazol-2-yl)-3-hydroxypropanoic acid in the development of novel therapeutic agents. Its structure allows for the formation of hydrogen bonds and π-interactions, which are essential for molecular recognition and binding to target proteins. Researchers have explored its potential as a lead compound in the design of drugs targeting various diseases, including neurodegenerative disorders and cancer. The hydroxyl group and the imidazole moiety contribute to its versatility, enabling it to interact with a wide range of biological systems.
The synthesis of this compound involves a multi-step process that requires precise control over stereochemistry. One of the most efficient methods reported in recent literature involves the use of asymmetric catalysis to achieve high enantiomeric excess. This approach not only ensures the formation of the desired (S)-enantiomer but also minimizes byproducts, making it environmentally friendly and cost-effective. The use of transition metal catalysts, such as palladium or rhodium complexes, has been particularly effective in this context.
In terms of applications, (3S)-3-(1-ethyl-1H-imidazol-2-yl)-3-hydroxypropanoic acid has shown promise in drug delivery systems. Its ability to form stable complexes with metal ions has led to its use as a ligand in metallo-drug design. Additionally, its hydrophilic nature makes it suitable for use in aqueous environments, which is advantageous for pharmaceutical formulations.
Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of this compound. Quantum mechanical calculations have revealed that the imidazole ring exhibits significant electron-withdrawing properties, which influence its reactivity towards nucleophilic and electrophilic attacks. These findings have been instrumental in guiding experimental studies aimed at optimizing its chemical properties for specific applications.
In conclusion, CAS No 2227790-08-9 represents a valuable compound with immense potential in various scientific domains. Its unique structure, coupled with recent research advancements, positions it as a key player in the development of innovative solutions across chemistry and pharmacology.
2227790-08-9 ((3S)-3-(1-ethyl-1H-imidazol-2-yl)-3-hydroxypropanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)